4-[2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]ethyl]-1-piperazinepropanol

• CAS No.: 887588-55-8
• Molecular Formula: C15H34N2O2Si
• Molecular Weight: 302.53 g/mol
• IUPAC Name: 3-[4-[2-[tert-butyl(dimethyl)silyl]oxyethyl]piperazin-1-yl]propan-1-ol
• InChI: InChI=1S/C15H34N2O2Si/c1-15(2,3)20(4,5)19-14-12-17-10-8-16(9-11-17)7-6-13-18/h18H,6-14H2,1-5H3
• InChI Key: ORJBPZIULCHNAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCN1CCN(CC1)CCCO

Description

1-Piperazinepropanol, 4-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]- is a complex organic compound with a unique structure that includes a piperazine ring, a propanol group, and a silyl ether moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-piperazinepropanol, 4-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]- typically involves the reaction of piperazine with a suitable alkylating agent, followed by the introduction of the silyl ether group. One common method includes the reaction of piperazine with 3-chloropropanol to form 1-(3-hydroxypropyl)piperazine. This intermediate is then reacted with tert-butyldimethylsilyl chloride in the presence of a base such as imidazole to yield the final product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-Piperazinepropanol, 4-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]- can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxid